Cas no 1058373-29-7 (ethyl 1-{2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate
• CAS No: 1058373-29-7
• MF: C₂₁H₂₅N₃O₅
• MW: 399.44030547142
• CID: 5959075
• PubChem ID: 25884192
• Update Time: 2025-10-30

ethyl 1-{2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-{2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate
• XBZNEATXYSXHRW-UHFFFAOYSA-N
• VU0637955-1
• ethyl 1-(2-(4-(4-methoxyphenyl)-6-oxopyrimidin-1(6H)-yl)acetyl)piperidine-4-carboxylate
• F5228-0381
• ethyl 1-[2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]acetyl]piperidine-4-carboxylate
• SR-01000921407
• 1058373-29-7
• SR-01000921407-1
• AKOS024501332

• Inchi： 1S/C21H25N3O5/c1-3-29-21(27)16-8-10-23(11-9-16)20(26)13-24-14-22-18(12-19(24)25)15-4-6-17(28-2)7-5-15/h4-7,12,14,16H,3,8-11,13H2,1-2H3
• InChI Key： XBZNEATXYSXHRW-UHFFFAOYSA-N
• SMILES： N1(C(CN2C=NC(C3=CC=C(OC)C=C3)=CC2=O)=O)CCC(C(OCC)=O)CC1

Computed Properties

• Exact Mass: 399.17942091g/mol
• Monoisotopic Mass: 399.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.5Ų

Additional information on ethyl 1-{2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate

Ethyl 1-{2-[4-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-yl]Acetyl}Piperidine-4-Carboxylate: A Comprehensive Overview

Ethyl 1-{2-[4-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-yl]Acetyl}Piperidine-4-Carboxylate, with CAS No. 1058373-29-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring system with a dihydropyrimidine moiety, both of which are known for their potential bioactivity. The compound's structure is further enhanced by the presence of a methoxyphenyl group and an ethyl ester, which contribute to its chemical diversity and functional versatility.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its dihydropyrimidine core is particularly interesting due to its structural similarity to certain bioactive compounds found in nature. For instance, dihydropyrimidines are known to exhibit anti-inflammatory and antioxidant properties, making them valuable targets for therapeutic development. The integration of the piperidine ring into the molecule further enhances its pharmacokinetic profile, potentially improving its bioavailability and stability within biological systems.

The synthesis of Ethyl 1-{2-[4-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-yl]Acetyl}Piperidine-4-Carboxylate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the dihydropyrimidine ring through cyclization reactions and the subsequent attachment of the piperidine moiety via acylation. The presence of the methoxy group on the phenyl ring introduces additional electronic effects, which can influence the compound's reactivity and selectivity in biological assays.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Recent research has demonstrated that certain derivatives of dihydropyrimidines can inhibit key enzymes involved in cell proliferation and apoptosis. Specifically, this compound has shown activity against several cancer cell lines, suggesting its potential role in targeted therapies. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for investigating novel therapeutic strategies in oncology.

In terms of pharmacokinetics, Ethyl 1-{2-[4-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-yl]Acetyl}Piperidine-4-Carboxylate exhibits favorable properties that enhance its suitability as a drug candidate. Its lipophilic nature, influenced by the ethyl ester group and the aromatic substituents, contributes to its ability to cross biological membranes efficiently. Furthermore, preliminary studies suggest that the compound has a moderate half-life in vivo, indicating potential for sustained therapeutic effects.

The structural flexibility of this compound also opens avenues for further modification and optimization. By altering substituents on the phenyl ring or modifying the piperidine moiety, researchers can explore a wide range of chemical space to enhance specific pharmacological properties. For example, introducing electron-withdrawing groups could increase the compound's affinity for specific protein targets, while hydrophilic modifications might improve its solubility and distribution within the body.

From an environmental standpoint, Ethyl 1-{2-[4-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-yl]Acetyl}Piperidine-4-Carboxylate demonstrates biodegradability under controlled conditions, which aligns with current sustainability trends in pharmaceutical development. Its synthesis process also employs eco-friendly reagents and catalysts, minimizing its ecological footprint during production.

In conclusion, Ethyl 1-{2-[4-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-yl]Acetyl}Piperidine-4-Carboxylate represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable lead compound for future drug development efforts. As research continues to uncover its full potential, this compound holds great promise in addressing unmet medical needs across various therapeutic areas.